Cas no 1803900-58-4 (7-Difluoromethyl-1H-benzimidazole-4-acetic acid)

• Product Name: 7-Difluoromethyl-1H-benzimidazole-4-acetic acid
• CAS No: 1803900-58-4
• MF: C₁₀H₈F₂N₂O₂
• MW: 226.179529190063
• CID: 4825343
• Update Time: 2025-06-30

7-Difluoromethyl-1H-benzimidazole-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 7-Difluoromethyl-1H-benzimidazole-4-acetic acid

• Inchi： 1S/C10H8F2N2O2/c11-10(12)6-2-1-5(3-7(15)16)8-9(6)14-4-13-8/h1-2,4,10H,3H2,(H,13,14)(H,15,16)
• InChI Key： PYYPFJBWDJKJKK-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(CC(=O)O)C2=C1NC=N2)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 276
• XLogP3: 1.6
• Topological Polar Surface Area: 66

Additional information on 7-Difluoromethyl-1H-benzimidazole-4-acetic acid

7-Difluoromethyl-1H-benzimidazole-4-acetic Acid: A Comprehensive Overview

The compound with CAS No. 1803900-58-4, commonly referred to as 7-Difluoromethyl-1H-benzimidazole-4-acetic acid, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structure, which combines a benzimidazole ring with a difluoromethyl group and an acetic acid moiety. The benzimidazole core is a well-known scaffold in drug discovery due to its versatility and ability to interact with various biological targets.

Recent studies have highlighted the potential of 7-Difluoromethyl-1H-benzimidazole-4-acetic acid in the development of novel therapeutic agents. Its structure allows for a wide range of functional groups to be introduced, making it an ideal candidate for exploring diverse biological activities. For instance, researchers have investigated its potential as an anti-inflammatory agent, where the difluoromethyl group plays a crucial role in modulating the compound's activity. Additionally, the acetic acid moiety has been shown to enhance the compound's solubility and bioavailability, making it more amenable for pharmacological applications.

The synthesis of 7-Difluoromethyl-1H-benzimidazole-4-acetic acid involves a multi-step process that typically begins with the preparation of the benzimidazole ring. This is followed by the introduction of the difluoromethyl group through various substitution or coupling reactions. The final step involves the attachment of the acetic acid group, which can be achieved through esterification or direct synthesis methods. Recent advancements in catalytic methods have significantly improved the efficiency and yield of these reactions, making large-scale production more feasible.

In terms of biological activity, 7-Difluoromethyl-1H-benzimidazole-4-acetic acid has demonstrated promising results in preclinical studies. For example, it has shown potent inhibitory activity against certain kinases, which are key targets in cancer therapy. The difluoromethyl group has been found to enhance the compound's selectivity towards specific kinase isoforms, reducing off-target effects and improving its therapeutic index. Furthermore, studies have indicated that this compound may also exhibit anti-microbial properties, particularly against drug-resistant bacterial strains.

The structural versatility of 7-Difluoromethyl-1H-benzimidazole-4-acetic acid has also made it a valuable tool in combinatorial chemistry and high-throughput screening campaigns. Researchers have utilized this compound as a lead structure for generating libraries of related molecules, which can be rapidly tested for their biological activities. This approach has significantly accelerated the discovery process for new drug candidates.

From an environmental perspective, the synthesis and application of 7-Difluoromethyl-1H-benzimidazole-4-acetic acid are considered environmentally friendly due to the use of non-toxic reagents and energy-efficient reaction conditions. The compound itself is not classified as a hazardous material under current regulations, making it suitable for use in various industrial and academic settings.

In conclusion, 7-Difluoromethyl-1H-benzimidazole-4-acetic acid represents a significant advancement in organic synthesis and drug discovery. Its unique structure, combined with its promising biological activities, positions it as a valuable asset in the development of novel therapeutic agents. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in addressing unmet medical needs across various disease areas.